7-(furan-2-yl)-1,3-dimethyl-5-((2-oxo-2-(pyrrolidin-1-yl)ethyl)thio)pyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione

• IUPAC Name: 7-(furan-2-yl)-1,3-dimethyl-5-(2-oxo-2-pyrrolidin-1-ylethyl)sulfanylpyrimido[4,5-d]pyrimidine-2,4-dione
• InChI: InChI=1S/C18H19N5O4S/c1-21-15-13(17(25)22(2)18(21)26)16(20-14(19-15)11-6-5-9-27-11)28-10-12(24)23-7-3-4-8-23/h5-6,9H,3-4,7-8,10H2,1-2H3
• InChI Key: QWEKWSHCGADKOW-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=NC(=N2)C3=CC=CO3)SCC(=O)N4CCCC4)C(=O)N(C1=O)C
• Molecular Formula: C18H19N5O4S
• Molecular Weight: 401.4 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound can be inferred from its name. It contains a furan ring (a five-membered ring with four carbon atoms and one oxygen atom), a pyrrolidine ring (a five-membered ring with four carbon atoms and one nitrogen atom), and a pyrimidine ring (a six-membered ring with four carbon atoms and two nitrogen atoms). The compound also contains several functional groups, including a thioether group and a dione group.

Scientific Research Applications

Synthesis of Heterocyclic Compounds

A significant application of this compound is in the synthesis of heterocyclic compounds. Research by Ergun et al. (2014) discusses the synthesis of novel compounds such as ethyl 4-oxo-4H-furo[3,2-c]pyran-6-yl carbonate and similar derivatives starting from acid derivatives. These synthesized compounds have potential applications in various fields, including pharmaceuticals and agrochemicals (Ergun, Dengiz, Ozer, Şahin, & Balcı, 2014).

Development of New Chemical Entities

The work of Gulevskaya et al. (1994) delves into the regioselective amination of condensed pyrimidines, providing pathways for developing new chemical entities. This process is crucial for the pharmaceutical industry in developing novel drugs (Gulevskaya, Pozharskii, Shorshnev, & Zheltushkina, 1994).

Exploring Chemical Structures and Reactions

Akçamur et al. (1988) provide insights into the molecular structures of certain derivatives through X-ray structure determination. Understanding these structures is fundamental to the development of new materials and drugs (Akçamur, Altural, Sarıpınar, Kollenz, Kappe, Peters, Peters, & Schnering, 1988).

Synthesis of Fused Ring Systems

Research by Yin et al. (2008) focuses on the preparation of compounds from aryl methyl ketones, which are key intermediates in synthesizing various fused ring systems. Such systems have applications in developing new pharmaceutical compounds (Yin, Wang, Chen, Gao, Wu, & Pan, 2008).

Applications in Antimicrobial Activity

The study by Abu‐Hashem (2018) explores the synthesis of novel heterocyclic compounds and evaluates their antimicrobial activity. This suggests potential applications in developing new antimicrobial agents (Abu‐Hashem, 2018).

Novel Methodologies in Organic Synthesis

Naya et al. (2004) discuss the transformation of certain pyrimido[5,4-d]furans to pyrrole derivatives, highlighting novel methodologies in organic synthesis. Such methodologies can be instrumental in creating complex organic molecules for various applications (Naya & Nitta, 2004).